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Compound of Interest

Compound Name: Selexipag

Cat. No.: B1681723

For immediate release:

This document provides essential safety and logistical information for the proper disposal of
Selexipag, a prostacyclin receptor agonist. The following procedural guidance is intended for
researchers, scientists, and drug development professionals to ensure safe handling and
compliance with environmental regulations. Selexipag, due to its toxicological properties, must
be managed as a hazardous chemical waste.

Procedural Overview

The disposal of Selexipag and its associated waste must adhere to the guidelines established
by the Environmental Protection Agency (EPA) under the Resource Conservation and
Recovery Act (RCRA). Improper disposal, such as in regular trash or down the sanitary sewer,
is prohibited.

Step 1: Hazard Assessment and Waste Classification

Before disposal, it is crucial to assess the hazards associated with Selexipag. The Safety Data
Sheet (SDS) indicates that Selexipag is harmful if swallowed and may cause organ damage
through prolonged or repeated exposure. Therefore, all Selexipag waste, including pure
compounds, contaminated labware, and personal protective equipment (PPE), must be
classified as hazardous waste.

Step 2: Required Personal Protective Equipment (PPE)
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All personnel handling Selexipag for disposal must wear appropriate PPE to prevent exposure.
This includes:

Eye Protection: Safety glasses with side shields or chemical safety goggles.

Hand Protection: Chemically resistant gloves (e.g., nitrile).

Body Protection: A laboratory coat or other protective clothing.

Respiratory Protection: Work should be conducted in a well-ventilated area, such as a
laboratory fume hood, to prevent the formation of dust and aerosols.

Step 3: Waste Segregation and Containerization

Proper segregation of hazardous waste is critical.

o Solid Waste: Dispose of dry, solid Selexipag in its original container or a new, compatible
container that can be securely sealed. Contaminated items such as gloves, wipes, and
bench paper should be collected in a designated, leak-proof plastic bag or container.

e Liquid Waste: Solutions containing Selexipag should be collected in a compatible, leak-
proof, and shatter-resistant container. Do not mix Selexipag waste with other incompatible
chemical waste streams.

o Sharps Waste: Chemically contaminated sharps (needles, scalpels, etc.) must be disposed
of in a designated, puncture-resistant sharps container labeled as "Hazardous Waste
Sharps.”

All waste containers must be kept closed except when adding waste.

Step 4: Labeling

All containers of Selexipag waste must be clearly labeled with the words "Hazardous Waste,"
the full chemical name ("Selexipag"), and a description of the contents (e.g., "Solid Waste,"
"Agueous Waste"). The accumulation start date (the date the first drop of waste was added to
the container) must also be clearly marked.

Step 5: Storage and Accumulation

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.benchchem.com/product/b1681723?utm_src=pdf-body
https://www.benchchem.com/product/b1681723?utm_src=pdf-body
https://www.benchchem.com/product/b1681723?utm_src=pdf-body
https://www.benchchem.com/product/b1681723?utm_src=pdf-body
https://www.benchchem.com/product/b1681723?utm_src=pdf-body
https://www.benchchem.com/product/b1681723?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1681723?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Hazardous waste must be stored in a designated Satellite Accumulation Area (SAA) at or near
the point of generation and under the control of laboratory personnel.[1][2][3][4][5] The SAA
must have secondary containment to contain any potential spills. The amount of hazardous
waste stored in an SAA is subject to strict quantitative limits.

Step 6: Disposal and Pickup

Once a waste container is full or the accumulation time limit is approaching, it must be
transferred to a central accumulation area or arrangements must be made for pickup. Contact
your institution's Environmental Health and Safety (EHS) department or a licensed hazardous
waste contractor to schedule a pickup. Do not attempt to transport hazardous waste off-site
personally.

Quantitative Data for Hazardous Waste
Accumulation

The following table summarizes the key quantitative limits for hazardous waste generators and
Satellite Accumulation Areas as defined by the EPA. It is essential to determine your
laboratory's generator status (Very Small, Small, or Large Quantity Generator) to ensure
compliance.
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Very Small Small Large Satellite
Requiremen Quantity Quantity Quantity Accumulati
Category
t Generator Generator Generator on Area
(VSQG) (SQG) (LQG) (SAA)
) Non-Acute >100 and <
Generation <100 =1,000
o Hazardous 1,000 N/A
Limits kg/month kg/month
Waste kg/month
Acute
Hazardous < 1 kg/month N/A > 1 kg/month N/A
Waste
On-Site Non-Acute
Accumulation  Hazardous < 1,000 kg < 6,000 kg No Limit < 55 gallons
Quantity Limit ~ Waste
Acute <1 quart
Hazardous <1kg N/A N/A (liquid) or 1
Waste kg (solid)
Up to 1 year
) ) o < 180 days P Y
On-Site No time limit (or 3 days
) (or 270 days
Accumulation  (up to o <90 days after
, . o if shipping .
Time Limit quantity limit) ] exceeding
>200 miles)

quantity limit)

Experimental Protocols

There are no specific experimental protocols for the disposal of Selexipag beyond the

procedural steps outlined above. The process is a standardized hazardous waste management

workflow.

Mandatory Visualization

The following diagram illustrates the logical workflow for the proper disposal of Selexipag

waste in a laboratory setting.
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Disposal Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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